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This guide provides researchers, scientists, and drug development professionals with a
comprehensive understanding of the solubility characteristics of gamma-Dodecalactone (y-
Dodecalactone). We will explore the underlying physicochemical principles governing its
solubility, present collated solubility data, and provide a detailed, field-proven protocol for its
empirical determination.

Introduction: The Significance of y-Dodecalactone

y-Dodecalactone (CAS: 2305-05-7) is a naturally occurring fatty-acid lactone recognized for its
pleasant, creamy, and fruity aroma, often associated with peaches and apricots.[1][2][3] Its
molecular structure consists of a twelve-carbon aliphatic chain cyclized to form a five-
membered lactone ring (a gamma-lactone).[4] This unique structure imparts specific
physicochemical properties that dictate its utility across various industries.

While extensively used as a flavoring agent in foods and a fragrance component in cosmetics,
its application potential extends into the pharmaceutical and materials science sectors.[2][5][6]
In drug development, molecules with similar lactone structures are explored as synthons or for
their potential bioactive properties. Furthermore, its solubility characteristics are critical for
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formulating stable emulsions, enhancing the sensory experience of topical products, and
ensuring homogeneity in various matrices.[3][6] Understanding and predicting its solubility is,
therefore, a cornerstone of effective formulation development.

Key Physicochemical Properties of y-Dodecalactone:

Molecular Formula: C12H2202[4]

Molecular Weight: 198.30 g/mol [4][7]

Appearance: Colorless to pale yellow liquid[4]

Log P (Octanol/Water Partition Coefficient): 3.55[4]

Boiling Point: ~131°C at 1.5 mmHg[1][6]

Density: ~0.935 g/cm?3[4]

Theoretical Principles of Solubility

The solubility of a solute in a solvent is governed by the principle similia similibus solvuntur
—"like dissolves like." The molecular structure of y-dodecalactone, featuring a polar ester
group (the lactone ring) and a long, non-polar C8 alkyl chain, creates a dualistic nature that
dictates its solubility profile.

o Polar Interactions: The ester group in the lactone ring contains electronegative oxygen
atoms, creating a dipole moment. This allows for dipole-dipole interactions and potential
hydrogen bonding (as an acceptor) with protic solvents like alcohols.

» Non-Polar Interactions: The long octyl (C8) aliphatic chain is non-polar and hydrophobic.
This part of the molecule interacts favorably with non-polar solvents through van der Waals
or dispersive forces.

This amphiphilic character suggests that y-dodecalactone will exhibit good solubility in solvents
of intermediate polarity and limited solubility in highly polar (like water) or extremely non-polar
solvents.
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Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters
(HSP).[8][9] This model deconstructs the total cohesive energy of a substance into three

components:

e 0d: Energy from dispersion forces.

e Op: Energy from polar forces.

e 0Oh: Energy from hydrogen bonding.[8][9]

The principle states that substances with similar HSP values (a small "distance" in the 3D
Hansen space) are likely to be miscible.[8] While specific, experimentally derived HSP values
for y-dodecalactone are not readily available in public literature, they can be estimated or
determined empirically. For a structurally similar compound, y-decalactone (C10), the HSP
values are approximately dD: 16.4, dP: 10.0, and dH: 4.5 MPa°->,[10] These values indicate a
significant contribution from both dispersion and polar forces, with a lesser role for hydrogen
bonding, aligning with the structural analysis.

Quantitative Solubility Data

The following table summarizes the known solubility of y-dodecalactone in various solvents. It
is critical to note that solubility is temperature-dependent; unless otherwise specified, these
values are generally reported at ambient temperature (~20-25°C).
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Solvent Solvent Type Solubility Source(s)

Water Highly Polar, Protic Insoluble [1][11]

Ethanol Polar, Protic Soluble [1]

Methanol Polar, Protic Slightly Soluble

) o Inferred from common

Propylene Glycol Polar, Protic Miscible ]
use in flavors
Inferred from high Log

Vegetable Oils Non-Polar, Aprotic Soluble / Miscible P and use in oil-based
products

) Moderately Polar,
Diethyl Ether Soluble [12][13]

Aprotic

Note: "Soluble" or "Miscible" indicates that the substance dissolves readily at typical
formulation concentrations. "Slightly Soluble" and "Insoluble" denote very limited dissolution.

Experimental Protocol: Determining Water Solubility
via the Shake-Flask Method (OECD 105)

For researchers requiring precise solubility data, particularly for regulatory submissions (e.g.,
REACH), a standardized method is essential.[14] The OECD Test Guideline 105, "Water
Solubility," provides a robust framework.[15][16] The shake-flask method described within is the
most appropriate for substances like y-dodecalactone, with solubility expected to be above
102 g/L.[14][17]

Causality Behind Experimental Choices

o Temperature Control: Solubility is highly sensitive to temperature. A constant temperature
water bath (e.g., 20 + 0.5 °C) is crucial for reproducibility and standardization.[15][17]

» Establishing Equilibrium: The system must reach a state of saturation, where the rate of
dissolution equals the rate of precipitation. This requires sufficient agitation time, which must
be determined empirically in a preliminary test.[15] For a viscous liquid like y-dodecalactone,
this may take 24 to 48 hours.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.aurochemicals.com/wp-content/uploads/2019/05/GAMMA-DODECALACTONE-Natural-Spec-1.pdf
https://www.thegoodscentscompany.com/data/rw1013371.html
https://www.aurochemicals.com/wp-content/uploads/2019/05/GAMMA-DODECALACTONE-Natural-Spec-1.pdf
https://www.mdpi.com/2076-3417/12/4/2084
https://www.researchgate.net/publication/358696316_Attempt_to_Develop_an_Effective_Method_for_the_Separation_of_Gamma-Decalactone_from_Biotransformation_Medium
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Phase Separation: Undissolved solute must be completely removed without altering the
saturated solution's concentration. Centrifugation at a controlled temperature is superior to
filtration for viscous liquids, as filtration can lead to temperature fluctuations or adsorption of
the analyte onto the filter medium.

e Analytical Method: A specific and sensitive analytical method is required to quantify the
dissolved substance. Gas Chromatography with Flame lonization Detection (GC-FID) is ideal
for a volatile compound like y-dodecalactone due to its high sensitivity and specificity.

Step-by-Step Methodology

e Preliminary Test:
1. Prepare three flasks with 10 mL of deionized water.
2. Add varying amounts of y-dodecalactone to each (e.g., 10 mg, 100 mg, 1000 mg).
3. Agitate at 20°C for 24 hours.

4. Visually inspect for undissolved material. This helps determine the approximate solubility
and confirms that an excess of the substance will be used in the main test.

e Main Test (Performed in Triplicate):

1. Add an excess amount of y-dodecalactone (determined from the preliminary test) to a
sufficient volume of deionized water in a flask of suitable size.

2. Seal the flask and place it in a mechanical shaker within a constant temperature bath set
to 20 £ 0.5 °C.

3. Agitate the flasks for a pre-determined time to ensure equilibrium is reached (e.g., draw
samples at 24, 48, and 72 hours. Equilibrium is reached when two consecutive samples
show concentrations within 5% of each other).

4. Once equilibrium is confirmed, stop agitation and allow the flasks to stand in the
temperature bath for at least 24 hours to allow for phase separation.
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5. Transfer an aliquot of the mixture to a centrifuge tube and centrifuge at a controlled
temperature (20°C) until a clear aqueous phase is obtained.

6. Carefully withdraw a known volume of the clear agueous supernatant for analysis.
e Analysis (GC-FID):

1. Prepare a series of calibration standards of y-dodecalactone in a suitable solvent (e.qg.,
diethyl ether, as it is an effective solvent for extraction).[12][13]

2. Perform a liquid-liquid extraction on the aqueous sample by adding a known volume of
diethyl ether, vortexing, and allowing the layers to separate.

3. Analyze the organic layer containing the extracted y-dodecalactone via GC-FID.

4. Quantify the concentration in the agueous sample by comparing the peak area to the
calibration curve, accounting for the volumes used in the extraction.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. aurochemicals.com [aurochemicals.com]
2. Gamma-dodecalactone (2305-05-7) | Quality Chemical Dealer [chemicalbull.com]

3. Gamma Dodecalactone Manufacturer & Suppliers |ELAROMA-gDDANE - Elchemy
[elchemy.com]

4. ScenTree - Gamma-dodecalactone (CAS N° 2305-05-7) [scentree.cO]

5. Gamma-Dodecalactone (CAS 2305-05-7) — Synthetic Fruity Lactone for Creamy
Perfumery — Scentspiracy [scentspiracy.com]

6. chemimpex.com [chemimpex.com]

7. «gammax»-Dodecalactone (CAS 2305-05-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

8. Solubility parameters (HSP) [adscientis.com]

9. Hansen solubility parameter - Wikipedia [en.wikipedia.org]

10. DOSS [doss.turi.org]

11. gamma-dodecalactone, 2305-05-7 [thegoodscentscompany.com]
12. mdpi.com [mdpi.com]

13. researchgate.net [researchgate.net]

14. filab.fr [filab.fr]

15. oecd.org [oecd.org]

16. oecd.org [oecd.org]

17. OECD 105 - Phytosafe [phytosafe.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of y-
Dodecalactone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217428/docs#an-in-depth-technical-guide-to-the-
solubility-of-dodecalactone]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1217428?utm_src=pdf-custom-synthesis#bc-rfq
https://www.aurochemicals.com/wp-content/uploads/2019/05/GAMMA-DODECALACTONE-Natural-Spec-1.pdf
https://www.chemicalbull.com/products/gamma-dodecalactone
https://elchemy.com/product/gamma-dodecalactone-876
https://elchemy.com/product/gamma-dodecalactone-876
https://www.scentree.co/en/Gamma-dodecalactone.html
https://www.scentspiracy.com/fragrance-ingredients/p/gamma-dodecalactone-fcc-n-455
https://www.scentspiracy.com/fragrance-ingredients/p/gamma-dodecalactone-fcc-n-455
https://www.chemimpex.com/products/34130
https://www.chemeo.com/cid/48-656-1/gamma-Dodecalactone
https://www.chemeo.com/cid/48-656-1/gamma-Dodecalactone
https://www.adscientis.com/solubility-parameters-hsp.html
https://en.wikipedia.org/wiki/Hansen_solubility_parameter
https://doss.turi.org/GetStarted/Optimizer/Solvent_Preview.php?id=706-14-9
https://www.thegoodscentscompany.com/data/rw1013371.html
https://www.mdpi.com/2076-3417/12/4/2084
https://www.researchgate.net/publication/358696316_Attempt_to_Develop_an_Effective_Method_for_the_Separation_of_Gamma-Decalactone_from_Biotransformation_Medium
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.oecd.org/en/publications/1995/07/test-no-105-water-solubility_g1gh28cf.html
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.benchchem.com/product/b1217428/docs#an-in-depth-technical-guide-to-the-solubility-of-dodecalactone
https://www.benchchem.com/product/b1217428/docs#an-in-depth-technical-guide-to-the-solubility-of-dodecalactone
https://www.benchchem.com/product/b1217428/docs#an-in-depth-technical-guide-to-the-solubility-of-dodecalactone
https://www.benchchem.com/product/b1217428/docs#an-in-depth-technical-guide-to-the-solubility-of-dodecalactone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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